Cas no 956101-02-3 (5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid)

• Product Name: 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• CAS No: 956101-02-3
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD11219725
• CID: 5041867
• PubChem ID: 13840005
• Update Time: 2026-02-28

5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,3-dihydro-1H-indene-1-carboxylic acid
• 2,3-Dihydro-5-methyl-1H-indene-1-carboxylic acid (ACI)
• 5-Methylindane-1-carboxylic acid
• SCHEMBL13930553
• CS-0152922
• E74388
• EN300-3066554
• BS-45026
• 956101-02-3
• 5-methyl-2,3-dihydro-1H-indene-1-carboxylicacid
• CID 13840005
• AKOS006305930
• 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid

• MDL： MFCD11219725
• Inchi： 1S/C11H12O2/c1-7-2-4-9-8(6-7)3-5-10(9)11(12)13/h2,4,6,10H,3,5H2,1H3,(H,12,13)
• InChI Key： BNIJFBKRRIVWKC-UHFFFAOYSA-N
• SMILES： OC(C1C2C=CC(C)=CC=2CC1)=O

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Additional information on 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid

5-Methyl-2,3-dihydro-1H-indene-1-carboxylic Acid: A Comprehensive Overview

5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid, also known by its CAS number 956101-02-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of indene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid consists of a methyl group attached to the indene ring system, along with a carboxylic acid functional group. This combination makes it a versatile molecule with both aromatic and aliphatic characteristics.

Recent studies have highlighted the importance of indene derivatives in the development of advanced materials, particularly in the realm of organic electronics. The presence of the carboxylic acid group in 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid introduces acidity and enhances its ability to form hydrogen bonds, which are crucial for applications such as drug delivery systems and bioactive materials. Furthermore, the methyl substitution at position 5 provides steric effects that can influence the molecule's reactivity and solubility properties.

The synthesis of 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid has been optimized through various methodologies, including catalytic hydrogenation and oxidative coupling reactions. Researchers have demonstrated that the choice of catalyst and reaction conditions significantly impacts the yield and purity of the compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the indene framework efficiently. These advancements have not only improved the scalability of production but also opened new avenues for exploring its applications.

In terms of applications, 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid has shown promise in the field of pharmaceuticals. Its ability to act as a chiral auxiliary in asymmetric synthesis has been extensively investigated. By incorporating this compound into asymmetric catalysis protocols, chemists have successfully synthesized enantiomerically enriched molecules with high optical purity. This is particularly valuable in drug discovery programs where stereochemistry plays a critical role in determining biological activity.

Beyond pharmaceuticals, this compound has also found applications in materials science. The indene core serves as a building block for constructing two-dimensional materials such as graphene analogs and covalent organic frameworks (COFs). The carboxylic acid group facilitates assembly through non-covalent interactions like hydrogen bonding, enabling the formation of ordered nanostructures with potential uses in energy storage and sensing technologies.

Recent research has delved into the electrochemical properties of 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid, revealing its potential as an electrode material for supercapacitors. Studies conducted under various pH conditions have demonstrated its excellent capacitance retention and rate capability, attributes that are highly desirable for energy storage devices. Additionally, its thermal stability has been evaluated through thermogravimetric analysis (TGA), showing decomposition at temperatures above 300°C under nitrogen atmosphere.

The environmental impact of synthesizing and using 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid has also come under scrutiny. Green chemistry approaches have been proposed to minimize waste generation and reduce energy consumption during production. For example, solvent-free reactions or microwave-assisted synthesis methods have been explored as sustainable alternatives to traditional protocols.

In conclusion, 5-Methyl-2,3-dihydro-1H-indene-1-carboxylic acid, with its unique structure and versatile functional groups, continues to be a focal point in both academic research and industrial applications. Its role as a key intermediate in organic synthesis and its potential in advanced materials highlight its significance across multiple disciplines. As research progresses, further insights into its properties and applications are expected to emerge, solidifying its position as an important compound in modern chemistry.